(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid

• IUPAC Name: 3-[2-[2-[2-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethoxy]ethoxy]ethoxy]propanoic acid
• InChI: InChI=1S/C17H31NO11/c1-11(20)18-14-16(24)15(23)12(10-19)29-17(14)28-9-8-27-7-6-26-5-4-25-3-2-13(21)22/h12,14-17,19,23-24H,2-10H2,1H3,(H,18,20)(H,21,22)/t12-,14-,15+,16-,17+/m1/s1
• InChI Key: NNTIOJRWZLATDQ-CMZRPVNOSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCCOCCOCCOCCC(=O)O)CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1OCCOCCOCCOCCC(=O)O)CO)O)O
• Molecular Formula: C17H31NO11
• Molecular Weight: 425.4 g/mol

Description

2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid, also known as 2-AEP, is a naturally occurring compound found in various organisms, including plants, fungi, and bacteria. 2-AEP is a highly versatile compound and has a wide range of applications in scientific research. It is used as a substrate for the synthesis of various compounds, as a reagent in biochemical and physiological studies, and as a tool for drug development.

Scientific Research Applications

(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid has a wide range of applications in scientific research. It is used as a substrate for the synthesis of various compounds, such as glycosylated molecules, peptides, and proteins. It is also used as a reagent in biochemical and physiological studies to study the effects of various compounds on cells and organisms. Additionally, (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid is used as a tool for drug development, as it can be used to modify the properties of various drugs.

Mechanism of Action

(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid acts as a glycosyl donor, which means that it can be used to transfer a glycosyl moiety to a target molecule. This reaction is catalyzed by a Lewis acid, which activates the glycosyl donor and facilitates the transfer of the glycosyl moiety to the target molecule.
Biochemical and Physiological Effects
(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, to inhibit the growth of bacteria, and to modulate the expression of genes. Additionally, it has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid is a highly versatile compound and has a wide range of applications in scientific research. It is easy to synthesize and has a wide range of uses. However, it is important to note that (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid is a highly reactive compound and should be handled with care. Additionally, the use of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid in lab experiments should be done with caution, as it can be toxic to cells and organisms if used in excessive amounts.

Future Directions

The use of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid in scientific research is still in its early stages, and there are many potential future directions for research. For example, further research could be done to explore the effects of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid on different cell types and organisms. Additionally, further research could be done to explore the potential therapeutic applications of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid, such as its use as an anti-cancer and anti-inflammatory agent. Furthermore, research could be done to explore the potential of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid as a tool for drug development, as it can be used to modify the properties of various drugs. Finally, further research could be done to explore the potential of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid as a tool for biotechnological applications, such as the production of glycosylated molecules, peptides, and proteins.

Synthesis Methods

(((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid is synthesized through a two-step process. In the first step, a glycosyl donor is reacted with an acetamido group in the presence of a Lewis acid catalyst. This reaction results in the formation of a glycosylated acetamido group. In the second step, the glycosylated acetamido group is reacted with ethyl bromide in the presence of a base catalyst. This reaction results in the formation of (((2-Acetamido-2-deoxy-alpha-D-Galactopyranosyl-oxy)ethoxy)ethoxy)propionic acid.